TNP-470's selectivity for MetAP2 makes it a valuable tool for researchers to study the functions of this enzyme in various cellular processes. MetAP2 plays a crucial role in protein synthesis. By inhibiting MetAP2, TNP-470 allows scientists to investigate the impact of reduced protein production on cellular activities like proliferation, differentiation, and migration [].
This targeted approach with TNP-470 helps researchers distinguish the effects of MetAP2 inhibition from those caused by inhibiting other enzymes involved in protein synthesis.
Angiogenesis, the formation of new blood vessels, is a critical process for tumor growth and spread. TNP-470's ability to inhibit MetAP2 disrupts angiogenesis by affecting endothelial cell function, the cells that line blood vessels []. This makes TNP-470 a valuable research tool for studying the mechanisms of angiogenesis and for developing potential anti-angiogenic cancer therapies.
While initial clinical trials investigating TNP-470 for Kaposi's sarcoma (KS), a cancer linked to HIV infection, showed promise in terms of tolerability, its efficacy needed further investigation [].